1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol

• IUPAC Name: 1-amino-1-(2H-tetrazol-5-yl)propan-2-ol
• InChI: InChI=1S/C4H9N5O/c1-2(10)3(5)4-6-8-9-7-4/h2-3,10H,5H2,1H3,(H,6,7,8,9)
• InChI Key: XICMDSXCOYEKDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=NNN=N1)N)O
• Molecular Formula: C4H9N5O
• Molecular Weight: 143.15 g/mol
• CAS No.: 1823958-60-6

Description

1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol is a heterocyclic compound featuring a tetrazole ring (1H-tetrazol-5-yl) and an amino-propanol backbone. The tetrazole moiety is known for its high nitrogen content, stability, and versatility in pharmaceutical and energetic materials.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol can be synthesized through a multi-step process. One common method involves the reaction of 5-aminotetrazole with an appropriate aldehyde or ketone under acidic conditions to form an intermediate. This intermediate is then reduced to yield the desired compound .

Industrial Production Methods: Industrial production of 1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol typically involves optimizing the reaction conditions to maximize yield and purity. This may include controlling the temperature, pH, and reaction time, as well as using catalysts to enhance the reaction rate .

Chemical Reactions Analysis

Types of Reactions: 1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Electrophiles like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and other interactions with enzymes and receptors. These interactions can modulate the activity of these targets, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Structural Features of Selected Tetrazole Derivatives

Compound Name	Functional Groups	Key Structural Features	Reference
1-Amino-1-(1H-tetrazol-5-yl)propan-2-ol	Tetrazole, amino, hydroxyl	Amino-propanol backbone, H-bond donor/acceptor sites	N/A
Di(1H-tetrazol-5-yl) methanone oxime	Two tetrazoles, oxime	Stabilized by extensive H-bonding
5,5′-(Hydrazonomethylene)bis(1H-tetrazole)	Two tetrazoles, hydrazone linker	High thermal stability (>247°C decomposition)
1-(2-hydroxyethoxy)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propan-2-ol	Tetrazole, thioether, hydroxyl	Prophetic molecule with novel synthetic route

Key Observations :

• Hydrogen Bonding: Compounds like di(1H-tetrazol-5-yl) methanone oxime exhibit superior thermal stability (decomposition at 288.7°C) compared to simpler tetrazole derivatives, attributed to dense hydrogen-bond networks .
• Substituent Effects: The presence of thioether or methyl groups (e.g., in 1-methyl-1H-tetrazole derivatives) alters reactivity and solubility. For instance, 5-Amino-1-{2-[(1-methyl-1H-tetrazol-5-yl)thio]propanoyl}-3-phenyl-1H-pyrazole-4-carbonitrile (mp 173.1°C) demonstrates enhanced stability due to steric and electronic effects .

Thermal and Physical Properties

Table 2: Thermal Stability and Physical Data

Compound Name	Decomposition Temp. (°C)	Melting Point (°C)	Density (g·cm⁻³)	Reference
Di(1H-tetrazol-5-yl) methanone oxime	288.7	N/A	N/A
5,5′-(Hydrazonomethylene)bis(1H-tetrazole)	247.6	N/A	N/A
Compound 4 (orthorhombic Pbc2₁)	N/A	N/A	1.675
5-Amino-1-{2-[(1-methyl-1H-tetrazol-5-yl)thio]propanoyl}-3-phenyl-1H-pyrazole-4-carbonitrile	N/A	173.1	N/A

Key Observations :

• Thermal Stability : The decomposition temperatures of bis-tetrazole compounds (247–288°C) suggest that increasing tetrazole units and H-bonding improve thermal resistance .

Key Observations :

• Synthetic Innovation: The prophetic molecule 1-(2-hydroxyethoxy)-3-[(1-methyl-1H-tetrazol-5-yl)thio]propan-2-ol exemplifies novel strategies for tetrazole-thioether hybrids, enabling diverse pharmacological exploration .